1-(2,6-Difluorophenyl)-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea

• IUPAC Name: 1-(2,6-difluorophenyl)-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea
• InChI: InChI=1S/C14H14F2N2O3/c1-8-5-6-12(21-8)11(19)7-17-14(20)18-13-9(15)3-2-4-10(13)16/h2-6,11,19H,7H2,1H3,(H2,17,18,20)
• InChI Key: TUZNAMMMBBADND-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(CNC(=O)NC2=C(C=CC=C2F)F)O
• Molecular Formula: C14H14F2N2O3
• Molecular Weight: 296.27 g/mol
• CAS No.: 1226441-65-1

Description

Synthesis Analysis

The synthesis of this compound involves the photoredox-catalyzed hydroxymethylation of voriconazole (VN) , resulting in a hydroxymethylated derivative (VN-CH2OH). Subsequent oxidation of the CH2OH group yields 1-(2,6-Difluorophenyl)-3-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)urea (VN-CHO) .

Physical and Chemical Properties Analysis

• Melting Point : Approximately 39-42°C .

Scientific Research Applications

Synthesis and Chemical Properties

• Research on pyrimidine derivatives based on ethyl 2-ethoxymethylidene-3-polyfluoroalkyl-3-oxopropionates and urea reveals the potential of fluoro-containing compounds in synthesizing complex molecules, showcasing regioselective condensation and cyclization under specific conditions (Goryaeva et al., 2009).
• Investigations into the crystal structure of compounds similar to the one of interest show how specific substituents influence molecular conformation and intermolecular interactions, highlighting the importance of structural analysis in chemical research (Cho et al., 2015).

Biological Activity

• Some studies focus on the antimicrobial and antifungal activities of fluoro-containing urea derivatives, indicating their potential in developing new therapeutic agents (Sujatha et al., 2019).
• The role of urea derivatives in plant growth regulation and their effects on microbial growth have been explored, suggesting applications in agriculture and biocontrol (Xin-jian et al., 2006).

Material Science and Corrosion Inhibition

• Urea derivatives are also investigated for their corrosion inhibition performance, demonstrating the practical applications of these compounds in protecting materials from corrosion, which is crucial for industrial applications (Mistry et al., 2011).

Spectroscopic and Structural Analysis

• Spectroscopic and diffractometric studies of polymorphic forms of related compounds offer insights into the challenges and techniques for characterizing solid-state forms of pharmaceuticals, which is essential for drug development and quality control (Vogt et al., 2013).